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Compound of Interest

Compound Name: Santene

Cat. No.: B3343431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Santene, a bicyclic monoterpene, is a fascinating molecule found in various essential oils. This

technical guide provides a comprehensive overview of its core physicochemical properties, with

a focus on its molecular formula and molecular weight. It also delves into the synthetic

pathways for its preparation and outlines standard analytical methodologies for its

characterization. While its biological activities are not extensively documented in publicly

available literature, this guide serves as a foundational resource for researchers interested in

exploring the potential of this unique compound.

Core Molecular and Physical Properties
Santene is a hydrocarbon with the chemical formula C9H14.[1] It is also known by its IUPAC

name, 2,3-Dimethylbicyclo[2.2.1]hept-2-ene, and its CAS number is 529-16-8.[1]
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Property Value Source(s)

Molecular Formula C9H14 [1]

Molecular Weight 122.21 g/mol [1]

IUPAC Name
2,3-Dimethylbicyclo[2.2.1]hept-

2-ene
[1]

CAS Number 529-16-8 [1]

Boiling Point 140-141 °C at 760 mmHg [1]

Appearance
Not specified, likely a colorless

liquid
N/A

Solubility
Insoluble in water; soluble in

organic solvents
N/A

Synthesis of Santene
The primary method for the synthesis of santene is through the Wagner-Meerwein

rearrangement of other bicyclic terpenes, such as camphenilol or isoborneol.[2][3][4] This

reaction typically proceeds under acidic conditions.

Experimental Protocol: Synthesis of Santene via
Wagner-Meerwein Rearrangement
The following is a generalized protocol based on the principles of the Wagner-Meerwein

rearrangement. Researchers should note that optimization of reaction conditions, including

catalyst, temperature, and reaction time, may be necessary to achieve high yields and purity. A

recent inquiry on a research forum highlighted that historical procedures may not be reliable,

and an updated, validated protocol is sought after by the scientific community.[5]

Materials:

Camphenilol (or isoborneol)

Acid catalyst (e.g., sulfuric acid, phosphoric acid, or a solid acid catalyst)
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Anhydrous solvent (e.g., toluene, hexane)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

separatory funnel, etc.)

Heating and stirring apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the starting material (camphenilol or isoborneol) in an appropriate

anhydrous solvent.

Acid Catalysis: Slowly add the acid catalyst to the stirred solution. The amount of catalyst will

depend on its nature and should be determined based on literature precedents for similar

rearrangements.

Reaction: Heat the reaction mixture to reflux. The progress of the reaction should be

monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or

Gas Chromatography (GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by carefully adding a saturated solution of sodium bicarbonate to neutralize the acid.

Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash

the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.

Purification: The crude santene can be purified by fractional distillation or column

chromatography to yield the pure compound.
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Diagram: Synthetic Workflow for Santene

Starting Materials

Reaction

Workup & Purification

Camphenilol or Isoborneol

Wagner-Meerwein
Rearrangement

e.g., H₂SO₄

Neutralization
(e.g., NaHCO₃)

Solvent Extraction

Drying
(e.g., MgSO₄)

Purification
(e.g., Distillation)

Pure Santene

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3343431?utm_src=pdf-body
https://www.benchchem.com/product/b3343431?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3343431?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Santene
https://www.jk-sci.com/blogs/resource-center/wagner-meerwein-rearrangement
http://www.lscollege.ac.in/sites/default/files/e-content/Wagner%E2%80%93Meerwein_rearrangement.pdf
https://en.wikipedia.org/wiki/Wagner%E2%80%93Meerwein_rearrangement
https://www.researchgate.net/post/Does_somebody_has_an_updated_experimental_procedure_for_a_Wagner-Meerwein-rearrangement_of_Santene
https://www.benchchem.com/product/b3343431#santene-molecular-formula-and-molecular-weight
https://www.benchchem.com/product/b3343431#santene-molecular-formula-and-molecular-weight
https://www.benchchem.com/product/b3343431#santene-molecular-formula-and-molecular-weight
https://www.benchchem.com/product/b3343431#santene-molecular-formula-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3343431?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

